5-methyl-N-(2-thienylmethyl)-2-[(2,2,2-trifluoroacetyl)amino]benzenecarboxamide
Overview
Description
5-methyl-N-(2-thienylmethyl)-2-[(2,2,2-trifluoroacetyl)amino]benzenecarboxamide is a chemical compound that has attracted significant attention in recent years due to its potential applications in scientific research. This compound is commonly referred to as "compound X" and has been synthesized using various methods. In
Mechanism of Action
The mechanism of action of compound X is not fully understood, but studies have suggested that it inhibits the activity of specific enzymes involved in cancer cell growth and proliferation. Specifically, compound X has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a critical role in regulating gene expression. By inhibiting HDAC activity, compound X can alter gene expression patterns in cancer cells, leading to cell death.
Biochemical and Physiological Effects:
Studies have shown that compound X has both biochemical and physiological effects. Biochemically, compound X has been shown to alter gene expression patterns in cancer cells, leading to cell death. Physiologically, compound X has been shown to induce apoptosis in cancer cells, leading to tumor regression.
Advantages and Limitations for Lab Experiments
One of the advantages of using compound X in lab experiments is its specificity for cancer cells. Compound X has been shown to selectively induce apoptosis in cancer cells, while sparing normal cells. This makes it a promising candidate for cancer therapy with fewer side effects than traditional chemotherapy drugs. However, one limitation of using compound X in lab experiments is its limited solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on compound X. One area of research could focus on optimizing the synthesis method to improve yield and purity. Another area of research could focus on identifying the specific HDAC isoforms that are targeted by compound X. Additionally, future studies could investigate the potential use of compound X in combination with other cancer therapies to enhance its antitumor effects. Finally, studies could investigate the potential use of compound X in other disease models, such as neurodegenerative diseases.
Scientific Research Applications
Compound X has potential applications in scientific research, particularly in the field of cancer research. Studies have shown that compound X has antiproliferative effects on various cancer cell lines, including breast, lung, and colon cancer. In addition, compound X has been shown to induce apoptosis in cancer cells, making it a promising candidate for cancer therapy.
properties
IUPAC Name |
5-methyl-N-(thiophen-2-ylmethyl)-2-[(2,2,2-trifluoroacetyl)amino]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13F3N2O2S/c1-9-4-5-12(20-14(22)15(16,17)18)11(7-9)13(21)19-8-10-3-2-6-23-10/h2-7H,8H2,1H3,(H,19,21)(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQDOKGUDCYSCKO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)C(F)(F)F)C(=O)NCC2=CC=CS2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13F3N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401153357 | |
Record name | 5-Methyl-N-(2-thienylmethyl)-2-[(2,2,2-trifluoroacetyl)amino]benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401153357 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
342.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
329700-01-8 | |
Record name | 5-Methyl-N-(2-thienylmethyl)-2-[(2,2,2-trifluoroacetyl)amino]benzamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=329700-01-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Methyl-N-(2-thienylmethyl)-2-[(2,2,2-trifluoroacetyl)amino]benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401153357 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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